Cas no 1026394-00-2 (Pyridine, 4-chloro-2-isocyanato-)

• Product Name: Pyridine, 4-chloro-2-isocyanato-
• CAS No: 1026394-00-2
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 5249955
• Update Time: 2025-10-21

Pyridine, 4-chloro-2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-2-isocyanato-

• Inchi： 1S/C6H3ClN2O/c7-5-1-2-8-6(3-5)9-4-10/h1-3H
• InChI Key： VVQDMLUNYYRBRG-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=NC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 4-chloro-2-isocyanato-

Pyridine, 4-chloro-2-isocyanato: A Comprehensive Overview

Pyridine, 4-chloro-2-isocyanato, also known by its CAS number 1026394-00-2, is a versatile organic compound with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the isocyanato group (-NCO) at the 2-position and a chlorine atom at the 4-position imparts unique chemical properties to this molecule, making it valuable in both academic research and industrial applications.

The structure of Pyridine, 4-chloro-2-isocyanato is characterized by its aromatic ring system, which contributes to its stability and reactivity. The isocyanato group is highly reactive due to the electrophilic nature of the carbonyl carbon, making it a key functional group in many chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polyurethanes and isocyanate-based polymers. Researchers have also explored its role in click chemistry, where it serves as a precursor for forming stable covalent bonds under mild conditions.

In terms of synthesis, Pyridine, 4-chloro-2-isocyanato can be prepared through various methods, including the reaction of chloropyridines with isocyanate precursors. One notable approach involves the use of phosgene or other carbonylating agents to introduce the isocyanato group onto the pyridine ring. This process often requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, paving the way for large-scale production.

The applications of Pyridine, 4-chloro-2-isocyanato span across multiple industries. In materials science, it is used as an intermediate in the synthesis of high-performance polymers and coatings. Its ability to form strong bonds with hydroxyl and amine groups makes it ideal for applications in adhesives and sealants. Additionally, this compound has shown promise in drug delivery systems due to its ability to act as a linker between bioactive molecules and polymer matrices.

In the field of catalysis, Pyridine, 4-chloro-2-isocyanato has been investigated as a ligand for transition metal catalysts. Its nitrogen-containing heterocyclic structure provides coordination sites that can stabilize metal centers, enhancing catalytic activity in reactions such as alkene polymerization and cross-coupling reactions. Recent studies have demonstrated its effectiveness in asymmetric catalysis, where it helps achieve high enantioselectivity in complex molecule syntheses.

The environmental impact of Pyridine, 4-chloro-2-isocyanato has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity under various conditions. While initial findings suggest that it exhibits moderate biodegradation potential under aerobic conditions, further studies are needed to fully understand its environmental fate and risks.

In conclusion, Pyridine, 4-chloro-2-isocyanato (CAS No: 1026394-00-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique chemical properties make it an essential building block in modern synthetic chemistry. As research continues to uncover new uses and improve synthesis methods, this compound will likely play an increasingly important role in both academic and industrial settings.